Cas no 54230-88-5 (8-Bromotetrazolo1,5-apyridine)

• Product Name: 8-Bromotetrazolo1,5-apyridine
• CAS No: 54230-88-5
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD00490103
• CID: 838003
• PubChem ID: 54758807
• Update Time: 2025-04-23

8-Bromotetrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-bromotetrazolo[1,5-a]pyridine
• 8-bromo-tetrazolo[1,5-a]pyridine
• A-2831
• I02-3150
• QC-9516
• EN300-6729615
• DTXSID70716540
• 8-BROMO-[1,2,3,4]TETRAZOLO[1,5-A]PYRIDINE
• MFCD00490103
• BS-28730
• AKOS015892003
• E78539
• 54230-88-5
• CS-0199158
• 8-Bromotetrazolo1,5-apyridine

• MDL： MFCD00490103
• Inchi： 1S/C5H3BrN4/c6-4-2-1-3-10-5(4)7-8-9-10/h1-3H
• InChI Key： YRCHZEQRBJNCRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NN=N2

Computed Properties

• Exact Mass: 197.95400
• Monoisotopic Mass: 197.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08000
• LogP: 0.88680

8-Bromotetrazolo1,5-apyridine Security Information

• Storage Condition：(BD327428)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 8-Bromotetrazolo1,5-apyridine

8-Bromotetrazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 8-bromotetrazolo[1,5-a]pyridine, identified by the CAS registry number CAS No 54230-88-5, is a heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazolopyridines, which are known for their unique chemical properties and reactivity. The presence of the bromine atom at the 8th position of the tetrazolo[1,5-a]pyridine ring introduces additional electronic and structural characteristics that make this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of 8-bromotetrazolo[1,5-a]pyridine in drug discovery. Its structure serves as a valuable scaffold for the development of bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. The compound's unique electronic properties also make it a promising candidate for use in organic electronics, where it could serve as a building block for advanced materials with tailored electronic characteristics.

The synthesis of 8-bromotetrazolo[1,5-a]pyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of tetrazolo[1,5-a]pyridine derivatives using electrophilic brominating agents under specific conditions. This process is often followed by purification techniques such as column chromatography or recrystallization to isolate the desired product. The optimization of these synthetic routes remains an active area of research, with scientists continuously seeking more efficient and environmentally friendly methods.

In terms of physical properties, 8-bromotetrazolo[1,5-a]pyridine exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-Vis spectrum shows strong absorption bands in the visible region, which is indicative of its conjugated aromatic system. These properties make it suitable for applications in both solution-phase and solid-state chemistry.

The application of CAS No 54230-88-5 extends beyond traditional chemical synthesis. Recent advancements have demonstrated its utility in click chemistry reactions, where it acts as a versatile building block for constructing complex molecular architectures. Additionally, its role in supramolecular chemistry has been explored, with researchers investigating its ability to form self-assembled structures under specific conditions.

In conclusion, 8-bromotetrazolo[1,5-a]pyridine, or CAS No 54230-88-5, represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique chemical properties and structural features continue to inspire innovative research directions, making it a valuable compound for both academic and industrial settings.